Acetylbupleurotoxin

Description

Acetylbupleurotoxin is a polyacetylene compound derived from the Bupleurum genus, specifically found in Bupleuri Radix, a medicinal herb used in traditional medicine in Asia . The Bupleurum genus belongs to the Apiaceae family. China prohibits the use of Bupleurum longiradiatum in medicine because it contains bupleurotoxin and acetylbupleurotoxin, which bestow toxic properties .

Acetylbupleurotoxin is characterized by an acetyl group attached to a polyacetylene backbone. It exhibits neurotoxic and hepatotoxic effects. Research suggests acetylbupleurotoxin inhibits angiogenesis in human umbilical vein endothelial cells . The preparation of acetylbupleurotoxin involves extraction from Bupleuri Radix using solvents like ethanol or petroleum ether, followed by purification steps. The compound undergoes various chemical reactions, including oxidation, reduction, and substitution, influenced by its functional groups.

Acetylbupleurotoxin is structurally related to other compounds isolated from Bupleurum longiradiatum, such as Bupleurotoxin and Bupleuronol. It is an acetylated derivative of Bupleurynol, known as 14-acetoxy-bupleurynol. Oenanthotoxin is another polyacetylene compound with structural similarities .

• CAS No.: 111128-30-4
• Product Name: Acetylbupleurotoxin
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol
• IUPAC Name: [(7E,9E,15Z)-17-hydroxyheptadeca-7,9,15-trien-11,13-diyn-4-yl] acetate
• Standard InChI: InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12-
• Standard InChIKey: SFZVRHWQKJMBGD-XHWFXLNJSA-N
• SMILES: CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
• Canonical SMILES: CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
• Synonyms: 14-acetoxybupleurotoxin; acetylbupleurotoxin
• PubChem Compound: 6435768
• Last Modified: Apr 15 2024